molecular formula C12H16O3 B1628213 3-Tert-butyl-2-methoxybenzoic acid CAS No. 60772-81-8

3-Tert-butyl-2-methoxybenzoic acid

Cat. No.: B1628213
CAS No.: 60772-81-8
M. Wt: 208.25 g/mol
InChI Key: OYIWOKUBVZPUOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Tert-butyl-2-methoxybenzoic acid is a substituted benzoic acid derivative characterized by a tert-butyl group at the 3-position and a methoxy group at the 2-position of the aromatic ring. Its molecular formula is C₁₂H₁₆O₃, with a molecular weight of 208.25 g/mol. The tert-butyl group imparts significant steric bulk and lipophilicity, while the methoxy group contributes electron-donating effects, influencing the compound’s acidity and reactivity. This structural combination is often exploited in pharmaceutical and agrochemical research to enhance metabolic stability and bioavailability .

Properties

CAS No.

60772-81-8

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

3-tert-butyl-2-methoxybenzoic acid

InChI

InChI=1S/C12H16O3/c1-12(2,3)9-7-5-6-8(11(13)14)10(9)15-4/h5-7H,1-4H3,(H,13,14)

InChI Key

OYIWOKUBVZPUOS-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC=CC(=C1OC)C(=O)O

Canonical SMILES

CC(C)(C)C1=CC=CC(=C1OC)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Physicochemical Properties

The table below compares 3-tert-butyl-2-methoxybenzoic acid with key analogs, highlighting substituent-driven differences in molecular weight, solubility, and acidity:

Compound Name Molecular Weight (g/mol) Substituents Solubility (Water) Estimated pKa Key Applications
3-Tert-butyl-2-methoxybenzoic acid 208.25 3-tert-butyl, 2-methoxy Low ~4.5 Drug intermediates, Agrochemicals
5-((tert-Butoxycarbonyl)amino)-2-methoxybenzoic acid 267.28 5-Boc-amino, 2-methoxy Moderate (DMSO) ~3.8 Peptide synthesis, PROTACs
3-Hydroxy-2-methylbenzoic acid 168.15 3-hydroxy, 2-methyl High ~2.9 Organic synthesis, Metal chelation
3-Hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid 212.20 3-hydroxy, 2-methoxy, 6-(methoxymethyl) Low ~3.2 Specialty intermediates
Key Observations:
  • Acidity : The methoxy group in 3-tert-butyl-2-methoxybenzoic acid raises the pKa (~4.5) compared to unsubstituted benzoic acid (pKa ~4.2), due to its electron-donating nature. In contrast, 3-hydroxy-2-methylbenzoic acid has a much lower pKa (~2.9) because the hydroxyl group is electron-withdrawing .
  • Solubility : Bulky substituents like tert-butyl reduce water solubility, whereas polar groups (e.g., hydroxyl in 3-hydroxy-2-methylbenzoic acid) enhance it .
  • Applications: The Boc-protected amino analog () is used in peptide synthesis, while the tert-butyl-methoxy combination in the target compound is favored for drug candidates requiring prolonged half-lives .

Stability and Industrial Relevance

  • Thermal Stability : The tert-butyl group in 3-tert-butyl-2-methoxybenzoic acid enhances thermal stability compared to methyl or hydroxy analogs, making it suitable for high-temperature reactions .
  • Metabolic Stability : In drug design, the tert-butyl group reduces cytochrome P450-mediated metabolism, a critical advantage over compounds like 3-hydroxy-2-methylbenzoic acid .

Research Findings and Gaps

  • Pharmacokinetics : The compound’s logP (estimated ~3.1) indicates moderate lipophilicity, ideal for blood-brain barrier penetration in CNS drugs .
  • Toxicity: No significant toxicity data exists, but tert-butyl-containing analogs generally show low acute toxicity in rodent models .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.